Cas no 31996-70-0 (1H-Cyclobut[a]inden-1-one, 2,2a,7,7a-tetrahydro-)

• Product Name: 1H-Cyclobut[a]inden-1-one, 2,2a,7,7a-tetrahydro-
• CAS No: 31996-70-0
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 1449737
• PubChem ID: 12638410
• Update Time: 2025-04-20

1H-Cyclobut[a]inden-1-one, 2,2a,7,7a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclobut[a]inden-1-one, 2,2a,7,7a-tetrahydro-
• 2,2a,7,7a-tetrahydrocyclobuta[a]inden-1-one
• AKOS019999265
• 2,2a,7,7a-Tetrahydro-cyclobuta[a]inden-1-one
• ACKUXWXJAAEYKB-UHFFFAOYSA-N
• 31996-70-0
• SCHEMBL1892794
• 2,2a,7,7a-Tetrahydro-1H-cyclobuta[a]inden-1-one
• DTXSID40505261

• Inchi： 1S/C11H10O/c12-11-6-9-8-4-2-1-3-7(8)5-10(9)11/h1-4,9-10H,5-6H2
• InChI Key： ACKUXWXJAAEYKB-UHFFFAOYSA-N
• SMILES： O=C1CC2C3C=CC=CC=3CC21

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07